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Compound of Interest

Compound Name:
2-Methyl-1-(methylamino)propan-

2-ol

Cat. No.: B1316806 Get Quote

Essential Safety and Handling Guide for 2-
Methyl-1-(methylamino)propan-2-ol
This guide provides crucial safety and logistical information for the handling and disposal of 2-
Methyl-1-(methylamino)propan-2-ol, tailored for research, scientific, and drug development

professionals.

Chemical Hazards: 2-Methyl-1-(methylamino)propan-2-ol is classified as harmful if

swallowed, a cause of skin irritation, and a source of serious eye irritation.[1][2] It is also

considered harmful to aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to ensure safety when handling this

chemical. The following table summarizes the required PPE.
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PPE Category Item Specification

Eye and Face Protection Safety Goggles

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[3]

Face Shield

To be worn in addition to

goggles when there is a splash

hazard.[1]

Skin Protection Protective Gloves

Chemically impermeable

gloves tested according to EN

374.[3][4] It is recommended to

check with the glove supplier

for specific chemical

resistance.[4]

Protective Clothing

Fire/flame resistant and

impervious clothing.[3] A lab

coat or chemical-resistant

apron should be worn.

Respiratory Protection Respirator

A full-face respirator should be

used if exposure limits are

exceeded, or if irritation or

other symptoms are

experienced.[3] Use in a well-

ventilated area is crucial.[1]

Operational and Disposal Plan
A systematic approach to handling and disposal is essential to minimize risks.

Handling Protocol:

Preparation:

Ensure the work area is well-ventilated, preferably within a fume hood.[1]
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Inspect all PPE for integrity before use.

Have an emergency eye wash station and safety shower readily accessible.

Keep spill containment materials (e.g., sand, vermiculite) nearby.[1]

Handling:

Avoid all personal contact with the chemical, including inhalation of vapors.[1]

Do not eat, drink, or smoke in the handling area.[1]

Keep containers securely sealed when not in use.[1]

Ground all equipment when handling to prevent static discharge, as the substance may be

combustible.[5]

Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[1][6]

Contaminated work clothes should be laundered separately before reuse.[1]

Disposal Plan:

Waste Collection:

Collect all solid and liquid residues in suitable, labeled containers.[1]

Do not dispose of the chemical down the drain.[1]

Waste Disposal:

Dispose of the chemical waste through an approved waste disposal plant.[6]

Contaminated packaging should be handled in the same manner as the substance itself

and disposed of as hazardous waste.[7]

Experimental Workflow
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The following diagram illustrates the standard workflow for handling 2-Methyl-1-
(methylamino)propan-2-ol.
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Methyl-1-(methylamino)propan-2-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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